Cas no 72196-32-8 (Ruthenium Triacetate)

• Product Name: Ruthenium Triacetate
• CAS No: 72196-32-8
• MF: C₆H₉O₆Ru
• MW: 278.202062368393
• MDL: MFCD13194948
• CID: 59321
• PubChem ID: 14877149
• Update Time: 2025-06-25

Ruthenium Triacetate Chemical and Physical Properties

Names and Identifiers

• Ruthenium acetate
• Ruthenium triacetate
• Acetic acid, ruthenium(3+) salt
• Acetic acid,ruthenium(3+) salt (9CI)
• AG-G-83900
• AGN-PC-002VED
• CTK5D5693
• Ruthenium(III) acetate
• Rutheniumacetate (7CI)
• ruthenium(3+) triacetate
• ruthenium(iii)acetate
• ruthenium(3+);triacetate
• AKOS030228628
• CS-0084981
• DTXSID30564943
• 72196-32-8
• D74596
• DB-321447
• ruthenium(3+) tris(acetate ion)
• OJLCQGGSMYKWEK-UHFFFAOYSA-K
• Ruthenium Triacetate

• MDL： MFCD13194948
• Inchi： 1S/3C2H4O2.Ru/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• InChI Key： OJLCQGGSMYKWEK-UHFFFAOYSA-K
• SMILES： [Ru+3].[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 272.94747
• Monoisotopic Mass: 278.944253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 120.39
• Vapor Pressure: No data available

Ruthenium Triacetate Security Information

• Signal Word：Danger
• Hazard Statement： H301 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H301 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ruthenium Triacetate

Ruthenium Triacetate: A Comprehensive Overview

Ruthenium triacetate, also known as Ruthenium(II) triacetate and identified by its CAS number 72196-32-8, is a highly versatile compound with significant applications in various fields of science and technology. This compound, composed of ruthenium and acetic acid, has garnered attention due to its unique chemical properties and potential uses in catalysis, materials science, and biotechnology. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements related to ruthenium triacetate.

Ruthenium triacetate is a coordination compound where ruthenium is in the +2 oxidation state. Its molecular formula is Ru(C₂H₃O₂)₃·H₂O, indicating the presence of three acetate ions and one water molecule per ruthenium ion. The compound is typically a dark green crystalline solid with a molar mass of approximately 369 g/mol. Its solubility in water is relatively high, making it suitable for various aqueous-based reactions.

The synthesis of ruthenium triacetate involves several methods, including the reaction of ruthenium metal with acetic acid under specific conditions or the precipitation of ruthenium ions from aqueous solutions using acetic acid as a ligand. Recent studies have explored green chemistry approaches to synthesize this compound more efficiently and sustainably. For instance, researchers have utilized microwave-assisted synthesis to reduce reaction times while maintaining product purity.

One of the most notable applications of ruthenium triacetate is in catalysis. Ruthenium-based catalysts are highly effective in various industrial processes, such as hydrogenation reactions and olefin metathesis. The unique electronic structure of ruthenium allows it to facilitate these reactions with high efficiency and selectivity. Recent advancements have focused on modifying the ligands around the ruthenium center to enhance catalytic performance further.

In materials science, ruthenium triacetate serves as a precursor for synthesizing ruthenium-based nanoparticles and thin films. These materials exhibit exceptional electronic properties and are used in applications such as sensors, solar cells, and electronic devices. For example, ruthenium nanoparticles have been employed in electrochemical sensors for detecting trace amounts of heavy metals in water samples.

The biomedical field has also seen promising developments involving ruthenium triacetate. Ruthenium complexes are known for their potential as anticancer agents due to their ability to selectively target cancer cells while sparing healthy tissue. Recent research has focused on designing ruthenium-based drugs with improved pharmacokinetics and reduced side effects.

Moreover, ruthenium triacetate plays a role in environmental chemistry, particularly in the remediation of contaminated sites. Ruthenium-based compounds can facilitate the degradation of organic pollutants through photocatalytic processes under sunlight or artificial light sources.

Recent studies have also explored the use of ruthenium triacetate in energy storage systems. Ruthenium-based electrodes have shown enhanced performance in supercapacitors due to their high specific capacitance and excellent cycle stability.

In conclusion, ruthenium triacetate (CAS No: 72196-32-8) is a multifaceted compound with applications spanning catalysis, materials science, biomedicine, environmental chemistry, and energy storage. Its unique chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new potential uses for this compound, its role in advancing technology and addressing global challenges will undoubtedly grow.